N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide

• IUPAC Name: N-(4-acetamidophenyl)-3-cyclohexylpropanamide
• InChI: InChI=1S/C17H24N2O2/c1-13(20)18-15-8-10-16(11-9-15)19-17(21)12-7-14-5-3-2-4-6-14/h8-11,14H,2-7,12H2,1H3,(H,18,20)(H,19,21)
• InChI Key: KMZWXKUHAVKOIX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CCC2CCCCC2
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide, also known as ACPP, is a chemical compound that has been widely used in scientific research. ACPP is a type of protease-activated probe that can be used to detect the activity of proteases in living cells and tissues. Proteases are enzymes that play important roles in many biological processes, including cell signaling, inflammation, and tissue remodeling. The ability to monitor protease activity in vivo can provide valuable insights into the mechanisms underlying these processes, as well as potential targets for therapeutic intervention.

Mechanism of Action

N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide works by using a quenched fluorescent probe that is activated by protease cleavage. The probe consists of a fluorescent dye that is quenched by a nearby quencher molecule. When a protease cleaves the N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide substrate, the fluorescent dye is released from the quencher, resulting in a fluorescent signal that can be detected using imaging techniques.
Biochemical and Physiological Effects:
N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide has been shown to have a number of biochemical and physiological effects, depending on the specific protease that is being monitored. For example, in cancer cells, N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide can be used to detect the activity of proteases that are involved in tumor invasion and metastasis. In inflammation, N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide can be used to monitor the activity of proteases that are involved in the recruitment of immune cells to sites of inflammation. In cardiovascular disease, N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide can be used to detect the activity of proteases that contribute to the development of atherosclerotic plaques.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide in lab experiments is its ability to provide real-time monitoring of protease activity in living cells and tissues. This can provide valuable insights into the mechanisms underlying biological processes and potential targets for therapeutic intervention. However, there are also some limitations to using N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide, including the need for specialized imaging equipment and the potential for off-target effects.

Future Directions

There are a number of future directions for research involving N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide. One area of interest is the development of new N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide probes that can detect a wider range of proteases and provide more specific information about their activity. Another area of interest is the use of N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide in combination with other imaging techniques, such as magnetic resonance imaging (MRI) and positron emission tomography (PET), to provide more detailed information about protease activity in vivo. Additionally, there is potential for the development of N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide-based therapies for a variety of diseases, including cancer and cardiovascular disease.

Synthesis Methods

N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase synthesis. One commonly used method involves the coupling of a protected cyclohexylalanine derivative with an N-protected 4-aminophenylalanine derivative. The resulting dipeptide is then deprotected and coupled with an acetylated lysine derivative to form the final N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide product.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide has been used in a wide range of scientific research applications, including cancer research, inflammation research, and cardiovascular research. In cancer research, N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide has been used to detect the activity of proteases that are overexpressed in tumor cells, allowing for the development of targeted therapies. In inflammation research, N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide has been used to monitor the activity of proteases involved in the inflammatory response, providing insights into the underlying mechanisms of this process. In cardiovascular research, N-[4-(acetylamino)phenyl]-3-cyclohexylpropanamide has been used to detect protease activity in atherosclerotic plaques, which can contribute to the development of cardiovascular disease.